Cas no 280581-48-8 (ethyl 4-anilino-2-chloropyrimidine-5-carboxylate)

• Product Name: ethyl 4-anilino-2-chloropyrimidine-5-carboxylate
• CAS No: 280581-48-8
• MF: C₁₃H₁₂ClN₃O₂
• MW: 277.706281661987
• CID: 2146628
• PubChem ID: 18186498
• Update Time: 2025-04-21

ethyl 4-anilino-2-chloropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-anilino-2-chloropyrimidine-5-carboxylate
• 280581-48-8
• SCHEMBL6641476
• WYCPAQRFAYXWAI-UHFFFAOYSA-N
• Ethyl 2-chloro-4-(phenylamino)pyrimidine-5-carboxylate
• DB-297517

• Inchi： 1S/C13H12ClN3O2/c1-2-19-12(18)10-8-15-13(14)17-11(10)16-9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,15,16,17)
• InChI Key： WYCPAQRFAYXWAI-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=O)OCC)C(=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.0618043Da
• Monoisotopic Mass: 277.0618043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.1Ų